N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide

• Molecular Formula: C23H28ClN3O4
• Molecular Weight: 445.9 g/mol
• IUPAC Name: N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C23H28ClN3O4/c1-4-5-22(28)27-10-8-26(9-11-27)21-7-6-17(14-20(21)24)25-23(29)16-12-18(30-2)15-19(13-16)31-3/h6-7,12-15H,4-5,8-11H2,1-3H3,(H,25,29)
• InChI Key: ASHSWORZHOGKMW-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC(=CC(=C3)OC)OC)Cl

Description

N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a piperazine derivative and is known to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide has been found to have potential applications in various fields of research. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. It has also been found to exhibit antitumor activity and has been studied as a potential anticancer agent. In addition, this compound has been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide is not fully understood. However, it has been found to act as a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. It has also been found to inhibit the activity of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of inflammation and pain. It has also been found to exhibit anticonvulsant activity and has been studied for its potential use in the treatment of epilepsy. In addition, this compound has been found to exhibit antitumor activity and has been studied as a potential anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide in lab experiments is its ability to exhibit a wide range of biochemical and physiological effects. This makes it a versatile compound that can be used in various fields of research. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions that can be explored with regards to N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide. One possible direction is to study its potential use in the treatment of Parkinson's disease and Alzheimer's disease. Another direction is to study its potential use as an anticancer agent. In addition, further studies can be conducted to elucidate the mechanism of action of this compound and to identify potential drug targets.

Synthesis Methods

The synthesis of N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3,5-dimethoxybenzamide involves the reaction of 3,5-dimethoxybenzoic acid with butanoyl chloride to form the corresponding acid chloride, which is then reacted with 1-(4-chlorophenyl)piperazine to obtain the desired product. The synthesis of this compound has been reported in the literature and has been found to be a straightforward process.